![molecular formula C10H14BrNS B2528153 1-[(4-Aminobutyl)sulfanyl]-2-bromobenzene CAS No. 799764-02-6](/img/structure/B2528153.png)
1-[(4-Aminobutyl)sulfanyl]-2-bromobenzene
Overview
Description
“1-[(4-Aminobutyl)sulfanyl]-2-bromobenzene” is an organic compound . It has a molecular formula of C10H15BrClNS and a molecular weight of 296.6548 .
Molecular Structure Analysis
The molecular structure of “1-[(4-Aminobutyl)sulfanyl]-2-bromobenzene” is represented by the formula C10H15BrClNS . This indicates that the molecule is composed of 10 carbon atoms, 15 hydrogen atoms, one bromine atom, one chlorine atom, one nitrogen atom, and one sulfur atom .
Scientific Research Applications
Bacterial Catabolism and Xenobiotic Degradation : Sulfanilic acid, a compound related to 1-[(4-Aminobutyl)sulfanyl]-2-bromobenzene, is utilized by certain bacteria as a carbon, nitrogen, and sulfur source. This capability indicates potential applications in bioremediation and environmental cleanup of chemical pollutants (Hegedűs et al., 2017).
Synthesis of Non-proteinogenic Amino Acids : Research on the synthesis of N.epsilon.-(p-Bromophenyl)-L-lysine and N.tau.-(p-Bromophenyl)-L-histidine as models for adducts of Bromobenzene 3,4-Oxide to Protein suggests the potential of similar bromobenzene derivatives in understanding protein interactions and modifications (Bambal & Hanzlik, 1994).
Antibacterial Properties of Sulfonamides : Studies on 4-aminophenylsulfonamide, a compound structurally related to 1-[(4-Aminobutyl)sulfanyl]-2-bromobenzene, demonstrate its antibacterial properties, suggesting potential applications in developing novel antibacterial agents (Toropin et al., 2017).
Bioconversion of Aromatic Compounds : Research indicates that certain bacteria can degrade sulfanilic acid via a modified 3-ketoadipate pathway, suggesting potential applications in bioremediation and environmental protection (Feigel & Knackmuss, 1988).
Synthesis of Sulfur-containing Pharmaceuticals : The synthesis of novel indole-2-carboxylic acids with sulfur-containing substituents, similar in structure to 1-[(4-Aminobutyl)sulfanyl]-2-bromobenzene, could have implications in the development of new pharmaceuticals (Unangst et al., 1987).
Safety And Hazards
properties
IUPAC Name |
4-(2-bromophenyl)sulfanylbutan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrNS/c11-9-5-1-2-6-10(9)13-8-4-3-7-12/h1-2,5-6H,3-4,7-8,12H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMEASPJCKBNAKY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)SCCCCN)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Aminobutyl)sulfanyl]-2-bromobenzene | |
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